BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
Handling 4-(4-Hydroxyphenyl)butanal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(4-Hydroxyphenyl)butanal

Cat. No.: B15313773

This document provides immediate, essential safety and logistical information for the handling
and disposal of 4-(4-Hydroxyphenyl)butanal, tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure safe
laboratory practices and mitigate risks associated with this chemical.

Hazard Identification and Safety Precautions

4-(4-Hydroxyphenyl)butanal is classified as harmful if swallowed.[1][2][3][4] It is a solid,
typically appearing as an off-white or pale yellow crystalline powder.[5] While it has low volatility
at room temperature, heating can generate vapors.[6] The primary route of exposure is
ingestion, but skin and eye contact, as well as inhalation of dust, should be avoided.[1][7]

Key Physical and Chemical Properties

Property Value Source
CAS Number 5471-51-2 121131181
Molecular Formula C10H1202 [2]
Molecular Weight 164.20 g/mol [8]
Appearance Off-white to pale yellow solid [315]
Melting Point 81-85 °C (178-185 °F) [1]031[8]
Solubility Soluble in 95% ethanol [8]
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for safely handling 4-(4-Hydroxyphenyl)butanal. The
following workflow outlines the necessary steps from preparation to the completion of work.
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Caption: Safe handling workflow for 4-(4-Hydroxyphenyl)butanal.

1. Engineering Controls:

o Ventilation: All work with 4-(4-Hydroxyphenyl)butanal, especially when handling the solid to
avoid dust inhalation or when heating, should be conducted in a certified chemical fume

hood.[6][9]

2. Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-(4-
Hydroxyphenyl)butanal:

o Eye and Face Protection: Chemical splash goggles are required.[6] A face shield should be

worn over goggles if there is a significant risk of splashing.[9][10]

o Hand Protection: Wear chemical-resistant gloves. While nitrile gloves offer good general
protection for incidental contact, thicker neoprene or butyl rubber gloves are recommended
for more extensive handling or when working with solutions.[9][10] Always inspect gloves for
integrity before use and change them immediately if contaminated.[10]

» Body Protection: A fully buttoned laboratory coat must be worn.[9] For tasks with a higher
splash potential, a chemically resistant apron over the lab coat is advised.[9][10] Long pants
and closed-toe shoes are required in the laboratory at all times.[9]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.benchchem.com/product/b15313773?utm_src=pdf-body-img
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15313773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved N95 dust mask or a respirator with a particulate filter should be used.[8]

3. Handling Procedures:
» Avoid generating dust when handling the solid material.[1][11]
e Do not eat, drink, or smoke in the work area.[2][4]

o Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[1][6]

e Ensure an eyewash station and safety shower are readily accessible.[6][9]
4. Storage:

» Store in a cool, dry, well-ventilated area in a tightly sealed container.[2][10]
o Keep away from strong oxidizing agents.[3][10]

o Store below eye level.[9][10]

Disposal Plan

Proper disposal of 4-(4-Hydroxyphenyl)butanal and its contaminated materials is critical to
ensure environmental safety and regulatory compliance.

1. Waste Segregation:

 All solid waste contaminated with 4-(4-Hydroxyphenyl)butanal (e.g., weighing paper,
contaminated gloves, paper towels) should be collected in a designated, sealed hazardous
waste container.

e Solutions containing 4-(4-Hydroxyphenyl)butanal should be collected in a separate, clearly
labeled hazardous waste container. Do not mix with other incompatible waste streams.[1]

2. Labeling:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sigmaaldrich.com/PL/pl/product/aldrich/178519
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w258814?userType=undefined
https://www.extrasynthese.com/MSDS/GBR/8825_4_4_hydroxyphenyl_2_butanone_MSDS_FDS.pdf
https://www.synerzine.com/docs/sds/W01752%20SDS%20(US-English).pdf
https://www.cpachem.com/msds?num=SB58040&dnl=sd_-_4-%284-Hydroxyphenyl%29-2-butanone_CAS_5471-51-2_EC_226-806-4_%28SB58040%29_%28EU%29.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w258814?userType=undefined
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Phenol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.synerzine.com/docs/sds/W01752%20SDS%20(US-English).pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.fishersci.com/store/msds?partNumber=AC176470500&countryCode=US&language=en
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.benchchem.com/product/b15313773?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w258814?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15313773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "4-(4-Hydroxyphenyl)butanal".

The date of accumulation and the primary hazard (e.g., "Toxic") should also be indicated on
the label.

. Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and away
from general laboratory traffic.

Ensure the waste container is kept closed except when adding waste.

. Final Disposal:

Dispose of all chemical waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[1][2][3] Do not dispose of
this chemical down the drain or in the regular trash.[1][4]

Emergency Procedures

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[3][9] Seek immediate medical attention.[9]

Ingestion: If swallowed, rinse mouth with water.[1][2][3] Call a poison control center or seek
immediate medical attention.[1][2][4] Do not induce vomiting.[3]

Inhalation: Remove the individual to fresh air.[9] If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

Spills: For small spills of the solid, carefully sweep up the material to avoid creating dust and
place it in a sealed container for disposal.[3] For larger spills, evacuate the area and contact
your institution's EHS department. Absorb liquid spills with an inert material and collect for
disposal.[4] Ensure proper PPE is worn during cleanup.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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